Cas no 150805-77-9 (1,1'-Biphenyl, 4-bromo-3-fluoro-)

• Product Name: 1,1'-Biphenyl, 4-bromo-3-fluoro-
• CAS No: 150805-77-9
• MF: C₁₂H₈BrF
• MW: 251.094326019287
• CID: 1326772
• PubChem ID: 11715782
• Update Time: 2025-05-19

1,1'-Biphenyl, 4-bromo-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-bromo-3-fluoro-
• 150805-77-9
• 4-BROMO-3-FLUORO-1,1'-BIPHENYL
• 4-bromo-3-fluorobiphenyl
• F30691
• QSVXXQNLMJMOPL-UHFFFAOYSA-N
• SCHEMBL1042606
• MFCD31715991
• 1-bromo-2-fluoro-4-phenylbenzene
• 4-Bromo-3-fluoro-1,1?-biphenyl

• Inchi： 1S/C12H8BrF/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9/h1-8H
• InChI Key： QSVXXQNLMJMOPL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1C=CC=CC=1

Computed Properties

• Exact Mass: 249.97934
• Monoisotopic Mass: 249.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,1'-Biphenyl, 4-bromo-3-fluoro-

Recent Advances in the Study of 1,1'-Biphenyl, 4-bromo-3-fluoro- (CAS: 150805-77-9) in Chemical Biology and Pharmaceutical Research

The compound 1,1'-Biphenyl, 4-bromo-3-fluoro- (CAS: 150805-77-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated biphenyl derivative has shown promising potential in various applications, including drug discovery, material science, and organic synthesis. Recent studies have focused on its unique physicochemical properties, reactivity, and potential biological activities, making it a compound of interest for further investigation.

One of the key areas of research has been the synthesis and characterization of 1,1'-Biphenyl, 4-bromo-3-fluoro-. A study published in the Journal of Organic Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated excellent regioselectivity and functional group tolerance. This advancement in synthesis methodology has opened new avenues for the scalable production of this compound, facilitating its use in further studies.

In the realm of drug discovery, 1,1'-Biphenyl, 4-bromo-3-fluoro- has been explored as a potential scaffold for the development of novel therapeutic agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) investigated its inhibitory activity against a specific enzyme target implicated in inflammatory diseases. The compound exhibited moderate inhibitory potency, with an IC50 value in the low micromolar range. Further structural optimization efforts are underway to enhance its binding affinity and selectivity, as reported in a follow-up study by the same research group.

The compound's unique electronic properties, attributed to the presence of both bromo and fluoro substituents on the biphenyl core, have also been a subject of investigation. A computational study published in Physical Chemistry Chemical Physics (2023) employed density functional theory (DFT) calculations to elucidate the electronic structure and conformational preferences of 1,1'-Biphenyl, 4-bromo-3-fluoro-. The findings revealed significant intramolecular interactions between the halogen atoms and the aromatic system, which may contribute to its stability and reactivity in various chemical transformations.

In material science applications, researchers have explored the use of 1,1'-Biphenyl, 4-bromo-3-fluoro- as a building block for the synthesis of advanced organic materials. A recent publication in Advanced Materials (2024) demonstrated its incorporation into a series of π-conjugated polymers with tunable optoelectronic properties. These materials exhibited promising performance in organic photovoltaic devices, with power conversion efficiencies exceeding 8%. The study highlighted the compound's potential as a versatile monomer for the development of next-generation organic electronic materials.

Looking ahead, ongoing research efforts are focused on expanding the applications of 1,1'-Biphenyl, 4-bromo-3-fluoro- in various domains. Collaborative projects between academic and industrial researchers are exploring its potential in catalysis, where it may serve as a ligand for transition metal complexes. Preliminary results presented at recent conferences suggest that derivatives of this compound could exhibit interesting catalytic properties in asymmetric synthesis reactions. Additionally, its potential as a molecular probe for studying protein-ligand interactions is being investigated by several research groups worldwide.

In conclusion, 1,1'-Biphenyl, 4-bromo-3-fluoro- (CAS: 150805-77-9) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advances in its synthesis, characterization, and application have laid a solid foundation for future investigations. As research continues to uncover new properties and potential uses for this compound, it is expected to play an increasingly important role in the development of novel therapeutics, materials, and chemical tools.